Cas no 62936-63-4 (1,3-Benzenedicarbonitrile, 2-hydroxy-5-iodo-)

• Product Name: 1,3-Benzenedicarbonitrile, 2-hydroxy-5-iodo-
• CAS No: 62936-63-4
• MF: C₈H₃IN₂O
• MW: 270.026693582535
• CID: 428570
• PubChem ID: 12325961
• Update Time: 2025-04-19

1,3-Benzenedicarbonitrile, 2-hydroxy-5-iodo- Chemical and Physical Properties

Names and Identifiers

• 1,3-Benzenedicarbonitrile, 2-hydroxy-5-iodo-
• 2-hydroxy-5-iodobenzene-1,3-dicarbonitrile
• DTXSID30489566
• 2-Hydroxy-5-iodoisophthalonitrile
• 62936-63-4

• Inchi： 1S/C8H3IN2O/c9-7-1-5(3-10)8(12)6(2-7)4-11/h1-2,12H
• InChI Key： XJMXBYLAHGOPTL-UHFFFAOYSA-N
• SMILES： IC1C=C(C#N)C(=C(C#N)C=1)O

Computed Properties

• Exact Mass: 269.92859
• Monoisotopic Mass: 269.92901g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 67.8Ų

Experimental Properties

• PSA: 67.81